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Compound Name: AT-533
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Application Note

Audience: Researchers, scientists, and drug development professionals engaged in the
analysis of per- and polyfluoroalkyl substances (PFAS) in drinking water.

Abstract: This document provides a comprehensive guide to the optimal Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the successful
implementation of United States Environmental Protection Agency (EPA) Method 533. Detailed
experimental protocols, instrument settings, and data presentation formats are outlined to
ensure robust and reliable quantification of 25 PFAS compounds in drinking water samples.
The methodologies described herein are compiled from established protocols and aim to equip
analytical laboratories with the necessary information to achieve high sensitivity, accuracy, and
precision in accordance with EPA guidelines.

Introduction

EPA Method 533 is a standardized procedure for the determination of 25 per- and
polyfluoroalkyl substances (PFAS) in drinking water.[1][2][3] The method employs solid-phase
extraction (SPE) for sample preparation, followed by analysis using LC-MS/MS in Multiple
Reaction Monitoring (MRM) mode to enhance selectivity.[4][5][6] Quantification is achieved
through isotope dilution, which corrects for matrix effects and variability in analytical response.
[3][5] This application note details the critical LC-MS/MS parameters and a step-by-step
protocol to ensure optimal performance and compliance with EPA Method 533.
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Experimental Protocols
Sample Preparation: Solid-Phase Extraction (SPE)

The sample preparation for EPA Method 533 involves isotope dilution anion exchange solid-

phase extraction.[1]

Materials:

Weak anion exchange (WAX) SPE cartridges (e.g., 500 mg, 6 mL)[1][7]

Reagent water

Methanol

Ammonium acetate

Ammonium hydroxide

Isotope Dilution Analogs (IDAS)

Isotope Performance Standards (IPSs)

Polypropylene sample bottles (250 mL)[8]

Procedure:

Sample Collection: Collect drinking water samples in polypropylene bottles.
Preservation: Add ammonium acetate to the sample.
Fortification: Spike the sample with a known amount of Isotope Dilution Analogs.

Cartridge Conditioning: Condition the WAX SPE cartridge with methanol followed by reagent
water.

Sample Loading: Pass the fortified water sample through the conditioned SPE cartridge at a
controlled flow rate.
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o Cartridge Washing: Wash the cartridge sequentially with an aqueous ammonium acetate
solution and then with methanol to remove interferences.[4]

» Elution: Elute the target PFAS analytes and IDAs from the cartridge using methanol
containing ammonium hydroxide.[4]

o Concentration: Concentrate the eluate to dryness under a gentle stream of nitrogen in a
heated water bath.[4]

e Reconstitution: Reconstitute the dried extract in a final volume of 1.0 mL with a
methanol/water mixture (e.g., 80:20 v/v).[9]

 Internal Standard Addition: Add the Isotope Performance Standards to the final extract
before analysis.[4]

LC-MS/MS Analysis

To mitigate background PFAS contamination originating from the LC system, a delay column is
installed between the pump and the autosampler.[10][11]

Workflow Diagram:

Click to download full resolution via product page

Caption: Experimental workflow for EPA Method 533 from sample preparation to LC-MS/MS
analysis.

Quantitative Data
Liquid Chromatography (LC) Parameters
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Parameter

Recommended Setting

Analytical Column

C18, e.g., 2.0-3.0 mm ID x 50-100 mm L, < 3
pum particle size[2][10]

Delay Column

C18, e.g., 3.0-5.0 mm ID x 50 mm L, 3-5 pm
particle size[2][10][12]

Mobile Phase A

5 mM Ammonium Acetate in Water[10]

Mobile Phase B

Methanol[10]

Flow Rate 0.25 - 0.4 mL/min
Injection Volume 2-10 pL[10]
Column Temperature 40 - 45 °C[10]

Gradient

A typical gradient starts with a high percentage
of Mobile Phase A, ramping to a high
percentage of Mobile Phase B to elute the
analytes, followed by re-equilibration. A
representative gradient is 5-95% B over

approximately 10-15 minutes.[10]

Mass Spectrometry (MS) Parameters
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Parameter

Recommended Setting

lonization Mode

Electrospray lonization (ESI), Negative lon
Mode[10][13]

lon Source Temp.

Dependent on instrument manufacturer; can be
a critical parameter for certain analytes like
HFPO-DA.[12]

Interface Temp. ~100 °CJ[10]
Desolvation Line Temp. ~150 °C[10]
Heat Block Temp. ~250 °C[10]
Nebulizer Gas Nitrogen
Drying Gas Nitrogen
Collision Gas Argon

Acquisition Mode

Multiple Reaction Monitoring (MRM)[4][5]

MRM Transitions

The following table provides a list of the 25 PFAS analytes targeted in EPA Method 533. The
specific precursor and product ions, as well as collision energies and other compound-

dependent parameters, must be optimized for each individual instrument.[4][11]
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Analyte Acronym

Analyte Name

11CI-PF30UdS

11-chloroeicosafluoro-3-oxaundecane-1-sulfonic

acid

9-chlorohexadecafluoro-3-oxanone-1-sulfonic

9CI-PF3ONS

acid
ADONA 4,8-dioxa-3H-perfluorononanoic acid
HFPO-DA Hexafluoropropylene oxide dimer acid
NFDHA Nonafluoro-3,6-dioxaheptanoic acid
PFBA Perfluorobutanoic acid
PFBS Perfluorobutanesulfonic acid
PFDA Perfluorodecanoic acid
PFDoA Perfluorododecanoic acid
PFEESA Perfluoro(2-ethoxyethane)sulfonic acid
PFHpA Perfluoroheptanoic acid
PFHpS Perfluoroheptanesulfonic acid
PFHXxA Perfluorohexanoic acid
PFHxS Perfluorohexanesulfonic acid
PFMBA Perfluoro-4-methoxybutanoic acid
PFMPA Perfluoro-3-methoxypropanoic acid
PFNA Perfluorononanoic acid
PFOA Perfluorooctanoic acid
PFOS Perfluorooctanesulfonic acid
PFPeA Perfluoropentanoic acid
PFPeS Perfluoropentanesulfonic acid
PFUNA Perfluoroundecanoic acid
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4:2 FTS 1H,1H, 2H, 2H-Perfluorohexane sulfonic acid
6:2 FTS 1H,1H, 2H, 2H-Perfluorooctane sulfonic acid
8:2 FTS 1H,1H, 2H, 2H-Perfluorodecane sulfonic acid

For a complete list of CAS numbers, please refer to the official EPA Method 533
documentation.[1]

Quality Control and Performance

To ensure the validity of the data, a strict quality control (QC) regimen must be followed as
outlined in EPA Method 533. This includes the analysis of Laboratory Reagent Blanks (LRBS),
Laboratory Fortified Blanks (LFBs), and the assessment of the recovery of isotope dilution
analogs.[10] The recovery of the isotope dilution analogs should typically be within 50-200% of
the true concentration.[10] The precision and accuracy of the method are evaluated through
replicate analyses of fortified samples, with acceptance criteria generally requiring recoveries
within 70-130% and relative standard deviations (%RSD) below 20%.[2]

Conclusion

The successful implementation of EPA Method 533 for the analysis of PFAS in drinking water
relies on the careful optimization of LC-MS/MS parameters and strict adherence to the
prescribed sample preparation and quality control procedures. By following the protocols and
parameter guidelines detailed in this application note, laboratories can achieve the high level of
performance required for regulatory compliance and the generation of reliable environmental
data. The use of a delay column is a critical component in mitigating background PFAS
contamination, and the isotope dilution approach is essential for accurate quantification.

Logical Relationship Diagram:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.restek.com/articles/pfas-analysis-by-us-epa-method-533-for-drinking-water
https://www.ssi.shimadzu.com/sites/ssi.shimadzu.com/files/pim/pim_document_file/ssi/applications/application_note/24046/158_EPA_533_PFAS_LCMS-8050_Performance.pdf
https://www.ssi.shimadzu.com/sites/ssi.shimadzu.com/files/pim/pim_document_file/ssi/applications/application_note/24046/158_EPA_533_PFAS_LCMS-8050_Performance.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/Pittcon2021_P019_EPA_533_Method_Performance_for_the_Analysis_of_Per_and_Polyfluoroalkyl_Substances_PFAS_by_LC_MS_MS_2f4f351025/Pittcon2021-P019-EPA-533-Method-Performance-for-the-Analysis-of-Per-and-Polyfluoroalkyl-Substances-PFAS-by-LC-MS-MS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Method Components

Solid-Phase Extraction Liquid Chromatography Tandem Mass Spectrometry

5
Analytical d@ective

Precision High Selectivity

7
d Outc¢ome

High Sensitivity

Reliable & Defensible Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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